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Compound of Interest

Compound Name: 5-Phenylbarbituric acid

CAS No.: 22275-34-9

Cat. No.: B189485

Get Quote

Introduction: The Renaissance of Barbiturate
Scaffolds in Covalent Discovery
In the evolving landscape of Targeted Covalent Inhibitors (TCIs), the barbituric acid scaffold

has emerged as a versatile, privileged structure. While historically known for CNS activity (e.g.,

phenobarbital), 5-Phenylbarbituric acid (5-PBA) serves as a unique template for designing

covalent probes due to its specific electronic properties and functionalizable positions.

Unlike traditional reversible inhibitors that rely solely on equilibrium binding, covalent inhibitors

utilizing the 5-PBA scaffold offer distinct advantages:

Extended Residence Time: The formation of a covalent bond (reversible or irreversible)

decouples the pharmacodynamics from the pharmacokinetics, leading to sustained target

engagement.

Increased Potency: The chemical bonding step provides an additional thermodynamic driving

force, often improving potency against shallow or solvent-exposed active sites.
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Selectivity: By positioning a "warhead" on the 5-PBA core, researchers can target specific

nucleophilic residues (Cysteine, Serine, or Lysine) found only in the desired protein isoform.

This guide details the strategic utilization of 5-PBA to generate 5-Halo-5-phenyl and N-Acryloyl

warheads, providing a rigorous protocol for their synthesis, validation, and kinetic

characterization.

Mechanistic Basis & Design Strategies
The 5-PBA scaffold (C

H

N

O

) possesses two distinct vectors for covalent modification: the C5-Carbon and the N1/N3-
Nitrogen atoms.

Strategy A: C5-Halogenation (The -Halo Carbonyl
Warhead)
The C5 position of 5-PBA is acidic and can be halogenated to form 5-bromo-5-
phenylbarbituric acid. This creates a highly reactive quaternary center flanked by two

carbonyls.

Mechanism: The resulting

-bromo dicarbonyl acts as a potent electrophile. A nucleophilic cysteine thiolate (

) in the protein active site attacks the C5 carbon via an

mechanism, displacing the bromide ion.

Application: Ideal for enzymes with a cysteine residue positioned near the hydrophobic

pocket that accommodates the phenyl ring (e.g., certain proteases or oxidoreductases).
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Strategy B: N-Functionalization (The Michael Acceptor
Warhead)
The N1 or N3 nitrogen atoms can be acylated with acryloyl chloride to introduce an acrylamide

moiety.

Mechanism: The acrylamide acts as a Michael Acceptor. The cysteine thiolate attacks the

-carbon of the double bond, forming a stable thioether adduct.

Application: This is the standard approach for kinase inhibitors (e.g., targeting BTK or EGFR)

where the barbiturate core mimics the ATP adenine ring or provides H-bond interactions.

Pathway Visualization
The following diagram illustrates the chemical logic driving these two covalent strategies.
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Figure 1: Divergent synthetic pathways for transforming 5-Phenylbarbituric acid into covalent

inhibitors.

Experimental Protocols
Protocol 1: Synthesis of 5-Bromo-5-Phenylbarbituric
Acid
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Objective: To generate a C5-electrophilic warhead capable of reacting with active site

nucleophiles.

Reagents:

5-Phenylbarbituric acid (1.0 eq)[1]

Bromine (Br

) or N-Bromosuccinimide (NBS) (1.1 eq)

Solvent: 0.6 N NaOH (aqueous) or Acetic Acid

Quenching: Sodium bisulfite

Procedure:

Dissolution: Dissolve 5-phenylbarbituric acid (e.g., 2.0 g) in 20 mL of 0.6 N NaOH. Ensure

complete dissolution to form the enolate.

Bromination: Cool the solution to 0–5°C on an ice bath. Add Bromine liquid dropwise over 30

minutes with vigorous stirring.

Note: The solution will turn yellow/orange. The reaction is typically instantaneous due to

the high acidity of the C5 proton.

Precipitation: Upon completion (monitored by TLC or disappearance of starting material),

acidify the solution carefully with dilute HCl to pH ~3.

Isolation: The 5-bromo-5-phenylbarbituric acid will precipitate as a white/off-white solid.

Filter the solid and wash with cold water (3x 10 mL).

Purification: Recrystallize from ethanol/water if necessary.

Characterization: Confirm structure via

H-NMR (loss of C5 proton signal) and Mass Spectrometry.
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Protocol 2: Biochemical Validation (Mass Shift Assay)
Objective: To confirm covalent labeling of the target protein by the inhibitor.

Methodology: Intact Protein Mass Spectrometry (LC-MS).

Steps:

Incubation: Incubate the target protein (10

M) with the inhibitor (100

M, 10x excess) in assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl) for 1 hour at
room temperature.

Control: Incubate protein with DMSO only.

Quenching: Stop the reaction by adding 0.1% Formic Acid or diluting into LC mobile phase.

Analysis: Inject onto a C4 or C8 protein column coupled to a Q-TOF or Orbitrap mass

spectrometer.

Deconvolution: Deconvolute the raw charge envelope to neutral mass.

Data Interpretation: Calculate the mass shift (

Mass).

Expected Results Table:

Inhibitor Type Mechanism Leaving Group
Expected

Mass (Da)

5-Bromo-5-Phenyl
S

2 Displacement

Bromide (Br

)

+ (MW

- 80 Da)

N-Acryloyl Michael Addition None + MW
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Note: For the 5-Bromo derivative, the mass added to the protein is the mass of the inhibitor

MINUS the mass of the bromine atom (79.9 Da) plus the mass of the proton lost from cysteine

(1 Da) is negligible in calculation but chemically relevant.

Kinetic Characterization ( )
To rigorously define the potency of a covalent inhibitor, one must determine the second-order

rate constant (

).

Theory:

: Affinity constant for the initial non-covalent binding step.

: Rate constant for the bond formation step.

Protocol:

Preparation: Prepare a series of inhibitor concentrations (e.g., 0, 0.1, 0.5, 1, 5, 10

M).

Reaction: Initiate the enzyme reaction by adding substrate.

Time-Course: Monitor product formation continuously (fluorescence/absorbance) over 60

minutes.

Analysis:

Fit the progress curves to the exponential decay equation to obtain

for each concentration.

Plot

vs. [Inhibitor].

Fit to the hyperbolic equation:
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Output: Report

,

, and the ratio

(M

s

).

Workflow Summary
The following workflow outlines the critical path from scaffold selection to validated TCI.
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Figure 2: Integrated workflow for developing 5-PBA based covalent inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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